
Stability and storage conditions for
Methylsuccinic anhydride.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222 Get Quote

Technical Support Center: Methylsuccinic
Anhydride
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and proper storage of Methylsuccinic Anhydride (MSA). Below

are frequently asked questions and troubleshooting advice to ensure the integrity of the

compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for Methylsuccinic Anhydride?

A: To maintain its stability and prevent degradation, Methylsuccinic Anhydride should be

stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2] For long-term

stability, storage under an inert gas is recommended as the compound is sensitive to moisture.

It should also be kept in a dark place, away from direct sunlight.[3]

Q2: My Methylsuccinic Anhydride appears as a solid, but the product description says it can

be a liquid. Why is this?

A: Methylsuccinic Anhydride has a low melting point, typically between 33-35 °C.[3][4] It is

often supplied as a solid or fused solid. Depending on the ambient temperature of the storage

or lab environment, it may melt and appear as a colorless to pale yellow liquid.[1][4] This

physical change does not indicate degradation.
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Q3: How susceptible is Methylsuccinic Anhydride to hydrolysis?

A: Methylsuccinic Anhydride readily reacts with water and other nucleophiles (such as

alcohols and amines) to form methylsuccinic acid or corresponding derivatives.[5] This

hydrolysis process is dependent on both pH and temperature. The reaction is rapid under

acidic conditions (pH ≤ 3), while it proceeds more slowly at neutral or alkaline pH, often

requiring heat (50–100°C) for the reaction to complete.[5] Due to this reactivity, it is critical to

protect the compound from moisture during storage and handling.

Q4: What are the primary signs of degradation for Methylsuccinic Anhydride?

A: The primary sign of degradation is hydrolysis from exposure to moisture, which converts the

anhydride to methylsuccinic acid. While a visual inspection may not always reveal degradation,

clumping of the solid can indicate moisture absorption. For experimental purposes, degradation

may manifest as poor reactivity or inconsistent results in acylation reactions or polymer

synthesis.

Q5: What substances and conditions should be avoided when working with Methylsuccinic
Anhydride?

A: Besides moisture, Methylsuccinic Anhydride is incompatible with strong oxidizing agents,

alcohols, and amines.[6] There are no other specific conditions that are known to be

hazardous, but it is crucial to prevent the formation of fine dust, as this can create a risk of dust

explosion.[7][8]
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Problem Possible Cause Recommended Solution

Poor or no reactivity in an

experiment (e.g., acylation).

The anhydride has likely

hydrolyzed to methylsuccinic

acid due to improper storage

or handling, exposing it to

moisture.

1. Ensure all glassware is

oven-dried and reactions are

run under anhydrous

conditions. 2. Use a fresh,

unopened container of

Methylsuccinic Anhydride. 3.

Verify that the compound has

been stored in a desiccator or

under inert gas.

Inconsistent melting point of

the material.

The presence of

methylsuccinic acid as an

impurity from hydrolysis can

depress and broaden the

melting point range.

1. Confirm the melting point

against the specification sheet

(typically 33-35 °C).[3] 2. If the

melting point is low or broad,

the material may be partially

hydrolyzed and unsuitable for

sensitive applications.

The compound causes skin or

eye irritation upon handling.

Methylsuccinic Anhydride is

classified as an irritant for the

skin, eyes, and respiratory

system.[1][7][9]

1. Always handle the

compound in a well-ventilated

area or chemical fume hood.[6]

[7] 2. Wear appropriate

Personal Protective Equipment

(PPE), including gloves, safety

goggles, and a lab coat. 3. If

contact occurs, wash the

affected area thoroughly with

water.

Data & Protocols
Quantitative Data Summary
For quick reference, the key physical and stability properties of Methylsuccinic Anhydride are

summarized below.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₅H₆O₃ [5][10]

Molecular Weight 114.10 g/mol [5][10]

Appearance
Off-white solid or colorless to

pale yellow liquid
[1][3][4]

Melting Point 33-35 °C [3][4]

Boiling Point 238-240 °C [3][4]

Density 1.22 g/mL at 25 °C [3]

| Flash Point | 113 °C (closed cup) | |

Table 2: Recommended Storage & Handling

Condition Recommendation Source(s)

Temperature
Room Temperature, Cool
Area

[3]

Atmosphere Sealed in dry, under inert gas [3]

Container Tightly closed container [2]

Incompatibles
Water, Strong Oxidizing

Agents, Alcohols, Amines
[5][6]

| Ventilation | Use in a well-ventilated area / chemical fume hood |[6][7] |

Table 3: Thermal Stability Comparison

Compound
Decomposition
Temperature

Source(s)

Methylsuccinic Anhydride Stable up to 230°C [5]

Succinic Anhydride Stable up to 180°C [5]
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| Itaconic Anhydride | Stable up to 150°C |[5] |

Experimental Protocol: General Methodology for
Assessing Hydrolysis
While specific analytical methods can vary, the following workflow outlines a general approach

to determine the extent of Methylsuccinic Anhydride hydrolysis.

Sample Preparation: Prepare solutions of Methylsuccinic Anhydride in aqueous buffers at

different pH values (e.g., pH 2, pH 7, pH 9).

Incubation: Incubate the prepared solutions at controlled temperatures (e.g., 25°C, 50°C,

100°C).

Time-Point Sampling: At various time intervals, withdraw aliquots from each solution.

Reaction Quenching: Immediately quench the hydrolysis reaction in the aliquot, for example,

by rapid freezing or by derivatization.

Analysis: Analyze the samples using a suitable analytical technique such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to quantify the

remaining Methylsuccinic Anhydride and the formed Methylsuccinic Acid.

Data Interpretation: Plot the concentration of Methylsuccinic Anhydride over time for each

condition to determine the rate of hydrolysis.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b147222
https://www.benchchem.com/product/b147222?utm_src=pdf-body
https://www.benchchem.com/product/b147222?utm_src=pdf-body
https://www.benchchem.com/product/b147222?utm_src=pdf-body
https://www.benchchem.com/product/b147222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methylsuccinic Anhydride Handling & Storage Workflow

Receive Compound

Inspect Container Seal
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or under Inert Gas)
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Use in Experiment
(Handle under Anhydrous Conditions)
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Caption: Logical workflow for proper handling and storage of Methylsuccinic Anhydride.
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Reaction Conditions

Methylsuccinic Anhydride
(C₅H₆O₃)

Methylsuccinic Acid
(C₅H₈O₄)

+

Water
(H₂O)

• Rapid at acidic pH (≤ 3)
• Slower at neutral/alkaline pH

• Accelerated by heat (50-100°C)

Click to download full resolution via product page

Caption: The hydrolysis pathway of Methylsuccinic Anhydride to Methylsuccinic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and storage conditions for Methylsuccinic
anhydride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147222#stability-and-storage-conditions-for-
methylsuccinic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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